Cas no 58621-39-9 (Ethanone, 1-[2-hydroxy-3-(2-propenyl)phenyl]-)

• Product Name: Ethanone, 1-[2-hydroxy-3-(2-propenyl)phenyl]-
• CAS No: 58621-39-9
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 341457
• PubChem ID: 13026916
• Update Time: 2025-04-19

Ethanone, 1-[2-hydroxy-3-(2-propenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-hydroxy-3-(2-propenyl)phenyl]-
• 1-(2-hydroxy-3-prop-2-enylphenyl)ethanone
• 1-(3-allyl-2-hydroxyphenyl)ethanone
• SCHEMBL1319623
• MTJHOBKCHPGIOG-UHFFFAOYSA-N
• 1-[2-Hydroxy-3-(prop-2-en-1-yl)phenyl]ethan-1-one
• FT-0703375
• 58621-39-9
• DTXSID10515594
• 3'-allyl-2'-hydroxyacetophenone

• Inchi： 1S/C11H12O2/c1-3-5-9-6-4-7-10(8(2)12)11(9)13/h3-4,6-7,13H,1,5H2,2H3
• InChI Key： MTJHOBKCHPGIOG-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=O)=CC=CC=1CC=C

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.9

Experimental Properties

• Density: 1.076
• Boiling Point: 277.579°C at 760 mmHg
• Flash Point: 116.114°C
• Refractive Index: 1.549
• PSA: 37.3